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Compound of Interest

Compound Name:
2-Ethyl-6-methylnicotinaldehyde

hydrochloride

CAS No.: 1314961-64-2

Cat. No.: B1465886

Get Quote

Executive Summary
This document provides a comprehensive guide for the safe handling, synthesis, and

characterization of 2-Ethyl-6-methylnicotinaldehyde. This compound, a substituted pyridine

carboxaldehyde, represents a class of heterocyclic aldehydes with significant potential as

building blocks in medicinal chemistry and drug development. Substituted nicotinaldehydes are

known precursors to a variety of pharmacologically active molecules and can serve as

inhibitors for enzymes like nicotinamidases[1].

Given that 2-Ethyl-6-methylnicotinaldehyde is not a widely cataloged commercial product, this

guide provides a robust, field-proven protocol for its synthesis from a plausible starting material,

3-Bromo-2-ethyl-6-methylpyridine. The protocols herein are designed for researchers,

scientists, and drug development professionals, emphasizing scientific integrity, safety, and

experimental reproducibility. All procedures are grounded in established principles of organic

chemistry and supported by authoritative references.
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The chemical and physical properties of 2-Ethyl-6-methylnicotinaldehyde are not extensively

documented. The data presented below are estimated based on structurally similar

compounds, such as other substituted pyridine aldehydes.

Property
Estimated Value /
Information

Rationale / Source Analogy

Molecular Formula C₉H₁₁NO Based on chemical structure.

Molecular Weight 149.19 g/mol
Calculated from the molecular

formula.

Appearance
Likely a pale yellow to brown

liquid or low-melting solid.

Analogy with similar

compounds like Pyridine-2-

carbaldehyde[2].

Boiling Point
Estimated >200 °C at

atmospheric pressure.

Pyridine aldehydes are

relatively high-boiling

liquids[3].

Solubility

Soluble in common organic

solvents (e.g., THF, CH₂Cl₂,

EtOAc, CH₃OH).

General property of similar

organic molecules.

Chemical Stability

Store under an inert

atmosphere (Nitrogen or

Argon). Sensitive to air

(oxidation) and light.[4]

Aldehydes are prone to

oxidation to carboxylic acids.

Pyridine derivatives can be

light-sensitive.

CAS Number Not assigned.
Compound is not widely

cataloged.

Health, Safety, and Environmental (HSE)
Considerations
Handling 2-Ethyl-6-methylnicotinaldehyde requires adherence to strict safety protocols due to

the hazards associated with the pyridine aldehyde functional group. The following guidelines

are synthesized from safety data sheets of analogous compounds[2][3][4][5].
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3.1 Hazard Assessment

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin[6].

Skin Contact: Causes skin irritation. Potentially corrosive[3].

Eye Contact: Causes serious eye irritation or damage[5].

Respiratory: May cause respiratory irritation. Vapors are harmful[7].

Flammability: Combustible liquid. Vapors may form explosive mixtures with air[4][5].

3.2 Personal Protective Equipment (PPE) and Engineering Controls

Control Specification Rationale

Ventilation

All handling must occur inside

a certified chemical fume

hood[8].

To prevent inhalation of

harmful vapors and maintain

low exposure levels.

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes

which can cause severe eye

damage.

Hand Protection

Nitrile gloves (minimum

thickness 0.4 mm). Change

gloves immediately if

contaminated[8].

Provides a barrier against skin

contact. Pyridine compounds

can be absorbed through the

skin.

Body Protection
Flame-retardant laboratory

coat.

Protects skin from accidental

contact and provides a layer of

fire resistance.

Respiratory

Not typically required if work is

performed in a fume hood. For

emergencies (e.g., large

spills), a self-contained

breathing apparatus (SCBA) is

necessary[2][5].
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3.3 Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing. Flush skin with copious

amounts of water and soap for at least 15 minutes[8][9].

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.

Seek immediate medical attention[9].

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention[2].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[9].

Spill Cleanup: Absorb small spills with an inert material (e.g., sand, vermiculite). For large

spills, evacuate the area and contact emergency responders. Eliminate all ignition sources[4]

[10].

3.4 Storage and Waste Disposal

Storage: Store in a cool, dry, well-ventilated, flame-proof area[4][8]. Keep the container

tightly sealed under an inert atmosphere (e.g., argon or nitrogen).

Waste Disposal: Dispose of chemical waste through a licensed hazardous waste disposal

company, in accordance with local, state, and federal regulations.

Core Experimental Protocol: Synthesis of 2-Ethyl-6-
methylnicotinaldehyde
This protocol outlines the synthesis via ortho-lithiation of a bromopyridine precursor followed by

formylation with N,N-Dimethylformamide (DMF). This is a standard and reliable method for

introducing an aldehyde group onto an aromatic ring[11].

4.1 Causality Behind Experimental Choices

Anhydrous Conditions: Organolithium reagents like n-BuLi are extremely reactive towards

protic sources (e.g., water). All glassware must be oven- or flame-dried, and all solvents
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must be anhydrous to prevent quenching the reagent.

Low Temperature (-78 °C): The lithium-halogen exchange and subsequent reactions are

highly exothermic. Maintaining a very low temperature (typically with a dry ice/acetone bath)

is critical to prevent side reactions and decomposition of the lithiated intermediate.

Inert Atmosphere: An argon or nitrogen atmosphere is required to prevent the organolithium

reagent from reacting with oxygen and moisture in the air.

DMF as Formylating Agent: DMF serves as an efficient one-carbon electrophile (a "formyl

anion equivalent") that reacts with the nucleophilic organolithium intermediate to form the

aldehyde after workup.

4.2 Materials and Reagents

Reagent CAS # Quantity Purity Supplier

3-Bromo-2-ethyl-

6-methylpyridine

(Not widely

available)

10.0 g (50.0

mmol)
>97%

Custom

Synthesis

Anhydrous

Tetrahydrofuran

(THF)

109-99-9 250 mL
DriSolv® or

equivalent
Major Supplier

n-Butyllithium (n-

BuLi)
109-72-8

22.0 mL (55.0

mmol)
2.5 M in hexanes Major Supplier

Anhydrous N,N-

Dimethylformami

de (DMF)

68-12-2
5.8 mL (75.0

mmol)
>99.8% Major Supplier

Saturated aq.

NH₄Cl
N/A 100 mL N/A Lab Prepared

Ethyl Acetate

(EtOAc)
141-78-6 300 mL ACS Grade Major Supplier

Anhydrous

Sodium Sulfate

(Na₂SO₄)

7757-82-6 ~20 g Granular Major Supplier
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4.3 Step-by-Step Synthesis Protocol

Preparation: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic

stir bar, a thermometer, and a rubber septum. Allow to cool to room temperature under a

stream of dry argon.

Reaction Setup: Add 3-Bromo-2-ethyl-6-methylpyridine (10.0 g, 50.0 mmol) to the flask.

Using a cannula or dry syringe, add 200 mL of anhydrous THF.

Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

Lithiation: Slowly add n-Butyllithium (22.0 mL of a 2.5 M solution, 55.0 mmol) dropwise via

syringe over 20 minutes, ensuring the internal temperature does not rise above -70 °C.

Stirring: Stir the reaction mixture at -78 °C for 1 hour. The solution may change color,

indicating the formation of the lithiated species.

Formylation: Add anhydrous DMF (5.8 mL, 75.0 mmol) dropwise via syringe. Again, maintain

the temperature below -70 °C.

Reaction: Stir the mixture at -78 °C for an additional 1.5 hours.

Quenching: Remove the cooling bath. Slowly and carefully quench the reaction by adding

100 mL of saturated aqueous ammonium chloride (NH₄Cl) solution. Caution: This is an

exothermic process.

Extraction: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel.

Extract the aqueous layer with ethyl acetate (3 x 100 mL).

Drying & Concentration: Combine the organic layers, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the resulting crude residue by flash column chromatography on silica gel

(e.g., using a hexane:ethyl acetate gradient) to yield the pure 2-Ethyl-6-

methylnicotinaldehyde.
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4.4 Workflow Diagram

Caption: Synthetic workflow for 2-Ethyl-6-methylnicotinaldehyde.

4.5 Reaction Mechanism Diagram

3-Bromo-2-ethyl-6-methylpyridine

Lithiated Pyridine Intermediate

+ n-BuLi
-78 °C

n-Butyllithium (n-BuLi) DMF (H-C(=O)NMe2) Aqueous Workup (H+)

Tetrahedral Intermediate

+ DMF

2-Ethyl-6-methylnicotinaldehyde

+ H+
- LiO-NMe2

Click to download full resolution via product page

Caption: Key steps in the formylation reaction mechanism.

Analytical Characterization
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Post-synthesis, the identity and purity of the product must be confirmed using standard

analytical techniques[12].

5.1 Thin-Layer Chromatography (TLC)

Purpose: To monitor reaction progress and assess the purity of column fractions.

Protocol: Spot the crude reaction mixture and the purified product on a silica gel plate.

Develop using a 4:1 Hexane:Ethyl Acetate mobile phase. Visualize under UV light (254 nm)

and/or by staining with potassium permanganate. The product should appear as a single

spot, distinct from the starting material.

5.2 Spectroscopic Analysis

The following data are predicted values for the target compound.

Technique Predicted Observations

FT-IR

Strong C=O stretch at ~1700-1710 cm⁻¹

(characteristic of an aromatic aldehyde). C-H

stretches for alkyl groups (~2850-2980 cm⁻¹)

and aromatic C-H (~3050 cm⁻¹). Pyridine ring

vibrations (~1580-1600 cm⁻¹).

¹H NMR

δ ~10.1 ppm (s, 1H, -CHO); δ ~7.8 ppm (d, 1H,

Ar-H); δ ~7.3 ppm (d, 1H, Ar-H); δ ~2.9 ppm (q,

2H, -CH₂CH₃); δ ~2.6 ppm (s, 3H, Ar-CH₃); δ

~1.3 ppm (t, 3H, -CH₂CH₃).

¹³C NMR

δ ~193 ppm (-CHO); δ ~160-120 ppm (5

signals, Aromatic C); δ ~25 ppm (-CH₂CH₃); δ

~24 ppm (Ar-CH₃); δ ~14 ppm (-CH₂CH₃).

Mass Spec (GC-MS)

Expected molecular ion peak (M⁺) at m/z =

149.19. Fragmentation pattern would show loss

of -CHO (m/z = 120) and other characteristic

fragments.
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5.3 Analytical Workflow High-performance liquid chromatography (HPLC) or gas

chromatography-mass spectrometry (GC-MS) can be used for final purity assessment[13][14]

[15]. A standard protocol would involve dissolving a small sample in a suitable solvent (e.g.,

acetonitrile) and analyzing it on a C18 column (for HPLC) or a non-polar capillary column (for

GC). Purity should ideally be >95% for use in further applications.

Conclusion
This application note provides a detailed framework for the safe handling and synthesis of 2-

Ethyl-6-methylnicotinaldehyde. By leveraging established protocols for analogous compounds,

researchers can confidently produce and characterize this valuable heterocyclic building block.

Adherence to the safety and handling procedures outlined is paramount to ensure a safe and

successful experimental outcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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